![molecular formula C5H5N3O4 B2998662 OC(=O)Cc1n[nH]cc1[N+]([O-])=O CAS No. 2229119-18-8](/img/structure/B2998662.png)
OC(=O)Cc1n[nH]cc1[N+]([O-])=O
Overview
Description
OC(=O)Cc1n[nH]cc1[N+]([O-])=O, also known as carbetocin, is a synthetic analogue of oxytocin, a hormone produced in the hypothalamus and released by the pituitary gland. Carbetocin is a peptide that has been used in various scientific research applications due to its ability to mimic the effects of oxytocin. In
Scientific Research Applications
Comprehensive Analysis of 2-(4-nitro-1H-pyrazol-5-yl)acetic Acid Applications
Synthesis of Imidazole Derivatives: 2-(4-nitro-1H-pyrazol-5-yl)acetic acid serves as a precursor in the synthesis of imidazole derivatives. Imidazole compounds have a broad range of chemical and biological properties, making them valuable in the development of new drugs . They exhibit various biological activities, including antibacterial, antifungal, and antitumor effects.
Antitubercular Agents: The compound’s derivatives have been evaluated for their antitubercular potential against Mycobacterium tuberculosis. Certain synthesized derivatives have shown potent activity, indicating the compound’s relevance in developing treatments for tuberculosis .
Pyrazole Derivatives Synthesis: As a pyrazole derivative itself, 2-(4-nitro-1H-pyrazol-5-yl)acetic acid is involved in the synthesis of more complex pyrazole structures. These structures are significant due to their diverse synthetical, biological, and photophysical properties, which are crucial in pharmaceutical and industrial applications .
Antileishmanial and Antimalarial Research: The compound has been used in the synthesis of molecules with antileishmanial and antimalarial activities. Molecular simulation studies have justified the potent in vitro activity of these derivatives, highlighting their potential in treating parasitic diseases .
High Energy Density Materials: Derivatives of 2-(4-nitro-1H-pyrazol-5-yl)acetic acid have been explored for creating high energy density materials. These materials are of interest for applications requiring high power output and stability, such as in the defense industry .
Photophysical Properties Study: The compound’s derivatives exhibit exceptional photophysical properties, making them suitable for study in material science. Their ability to absorb and emit light can be harnessed in developing new materials for electronics and photonics .
Biological Activity Profiling: The diverse biological activities of the compound’s derivatives, such as anti-inflammatory, antipyretic, and anti-allergic properties, make it a valuable entity for profiling biological activities in drug discovery processes .
Mechanism of Action
Target of Action
Similar compounds, such as those containing a pyrazole ring, have been known to exhibit a broad range of biological activities . For instance, some compounds target proteins like aldose reductase .
Mode of Action
Pyrazole derivatives are known to interact with their targets in various ways, leading to changes in cellular processes . For instance, they can inhibit the activity of certain enzymes, modulate receptor function, or interfere with cellular signaling pathways .
Biochemical Pathways
Pyrazole derivatives have been reported to influence a variety of biochemical pathways, depending on their specific targets . For example, they can affect pathways related to inflammation, cancer, diabetes, and various infectious diseases .
Pharmacokinetics
The compound’s solubility, stability, and other physicochemical properties can influence its bioavailability .
Result of Action
Similar compounds have been reported to exhibit a range of biological activities, including antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-(4-nitro-1H-pyrazol-5-yl)acetic acid. For instance, the compound’s stability can be affected by temperature . Moreover, the compound’s efficacy can be influenced by factors such as pH, presence of other substances, and specific conditions within the biological environment .
properties
IUPAC Name |
2-(4-nitro-1H-pyrazol-5-yl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3O4/c9-5(10)1-3-4(8(11)12)2-6-7-3/h2H,1H2,(H,6,7)(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMZLTQCFCSIAKO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=C1[N+](=O)[O-])CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
OC(=O)Cc1n[nH]cc1[N+]([O-])=O | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(ethylamino)-8-propylpyrido[2,3-d]pyrimidin-7(8H)-one](/img/structure/B2998580.png)
![3-{[(4-fluorophenyl)(methyl)amino]sulfonyl}-N-propylthiophene-2-carboxamide](/img/structure/B2998582.png)
![6-[(4-Benzylpiperazin-1-yl)carbonyl]-2-(4-methylpiperidin-1-yl)-1,3-benzothiazole](/img/structure/B2998584.png)
![3-((4-benzylpiperazin-1-yl)methyl)-2-thioxo-2,3,6,7-tetrahydro-[1,3,4]thiadiazolo[3,2-a][1,3]diazepin-8(5H)-one](/img/structure/B2998587.png)
![2-((2-(4-methoxyphenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-methyl-N-phenylacetamide](/img/structure/B2998590.png)
![Methyl 5-[(4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylate](/img/structure/B2998597.png)
![Diethyl 5-[2-[[4-benzyl-5-[[(3-fluorobenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoylamino]-3-methylthiophene-2,4-dicarboxylate](/img/structure/B2998600.png)
![1-((1R,5S)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(4-fluorophenoxy)ethanone](/img/structure/B2998601.png)